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Compound of Interest

Compound Name: Apalutamide-13C,d3

Cat. No.: B12412576 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic properties of the second-

generation androgen receptor inhibitor, apalutamide, and its principal active metabolite, N-

desmethyl-apalutamide. The data presented herein is compiled from various clinical studies to

offer a comprehensive overview for research and drug development purposes.

Pharmacokinetic Data Summary
The following table summarizes the key pharmacokinetic parameters of apalutamide and its

active metabolite, N-desmethyl-apalutamide, following oral administration. These values

represent data obtained from studies in healthy male subjects and patients with castration-

resistant prostate cancer (CRPC).
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Pharmacokinetic
Parameter

Apalutamide N-desmethyl-apalutamide

Cmax (steady-state) 6.0 mcg/mL (1.7)[1] 5.9 mcg/mL (1.0)[1]

AUC (steady-state) 100 mcg·h/mL (32)[1] 124 mcg·h/mL (23)[1]

Half-life (t½) ~3 days (steady-state)[1][2] ~4.6 days (steady-state)[3]

Protein Binding 96%[1][4] 95%[1][4]

Apparent Volume of

Distribution (Vd/F)
276 L[1][5][6] Widely distributed[5][6]

Apparent Clearance (CL/F)
1.3 L/h (single dose) to 2.0 L/h

(steady-state)[1][5][6]
1.5 L/h[5][6]

Accumulation Ratio (at 240

mg/day)
~5-fold[1] ~85.2-fold[5][6]

Time to Steady-State ~4 weeks[1][5][6] ~4 weeks[5][6]

Experimental Protocols
The data presented in this guide are derived from clinical studies employing robust

experimental designs and analytical methodologies.

Study Design and Population
The pharmacokinetic parameters were primarily determined from data pooled from multiple

clinical studies, including Phase I trials in healthy male subjects and population

pharmacokinetic analyses in patients with castration-resistant prostate cancer[5][6]. Dosing

regimens typically involved once-daily oral administration of apalutamide at doses ranging from

30 to 480 mg[5][6].

Sample Collection and Bioanalysis
Plasma samples were collected at various time points following single and multiple doses of

apalutamide to characterize the concentration-time profiles of the parent drug and its

metabolites. The quantification of apalutamide and N-desmethyl-apalutamide in human plasma
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was performed using validated bioanalytical methods, including high-performance liquid

chromatography with ultraviolet detection (HPLC-UV) and liquid chromatography-tandem mass

spectrometry (LC-MS/MS)[7][8][9]. These methods demonstrated high sensitivity, specificity,

accuracy, and precision, adhering to regulatory guidelines[7][8]. A common sample preparation

technique involved protein precipitation[7].

Pharmacokinetic Analysis
Non-linear mixed-effect modeling was a key analytical approach used to characterize the

population pharmacokinetics of apalutamide and N-desmethyl-apalutamide[5][6]. This method

allows for the estimation of typical pharmacokinetic parameters within a population and the

variability between individuals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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